2-Desmethyl-2-hydroxymethyl Kresoxim-methyl

• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol
• IUPAC Name: methyl (2Z)-2-[2-[[2-(hydroxymethyl)phenoxy]methyl]phenyl]-2-methoxyiminoacetate
• InChI: InChI=1S/C18H19NO5/c1-22-18(21)17(19-23-2)15-9-5-3-8-14(15)12-24-16-10-6-4-7-13(16)11-20/h3-10,20H,11-12H2,1-2H3/b19-17-
• InChI Key: DFXHHNUWPSJZBO-ZPHPHTNESA-N
• Isomeric SMILES: COC(=O)/C(=N\OC)/C1=CC=CC=C1COC2=CC=CC=C2CO
• Canonical SMILES: COC(=O)C(=NOC)C1=CC=CC=C1COC2=CC=CC=C2CO

Description

2-Desmethyl-2-hydroxymethyl Kresoxim-methyl is a chemical compound with the molecular formula C18H19NO5 and a molecular weight of 329.347 . It is an impurity of this compound Carboxylic Acid, which is a thermolabile metabolite of the pesticide kresoxim-methyl. This compound is primarily used in scientific research and industrial applications.

Chemical Reactions Analysis

2-Desmethyl-2-hydroxymethyl Kresoxim-methyl undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, cyanide ions).

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-Desmethyl-2-hydroxymethyl Kresoxim-methyl has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Desmethyl-2-hydroxymethyl Kresoxim-methyl involves the inhibition of electron transport in the mitochondria of fungal cells. This inhibition prevents the formation of ATP, which is necessary for the normal metabolic processes of the fungus . The molecular targets and pathways involved include the mitochondrial electron transport chain and ATP synthesis.

Comparison with Similar Compounds

2-Desmethyl-2-hydroxymethyl Kresoxim-methyl is similar to other compounds in the strobilurin group of chemicals, such as:

Kresoxim-methyl: The parent compound, used as a fungicide.

This compound Carboxylic Acid: A thermolabile metabolite of kresoxim-methyl.

Azoxystrobin: Another strobilurin fungicide with a similar mode of action.

The uniqueness of this compound lies in its specific chemical structure and its role as an impurity and metabolite of kresoxim-methyl.